Cas no 2034545-61-2 (4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide
• CAS No: 2034545-61-2
• MF: C₂₂H₂₂N₂O₂S
• MW: 378.4873
• CID: 5353800
• Update Time: 2025-10-22

4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]oxane-4-carboxamide
• 4-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide
• 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide

• Inchi： 1S/C22H22N2O2S/c25-21(22(9-12-26-13-10-22)18-5-2-1-3-6-18)24-16-17-8-11-23-19(15-17)20-7-4-14-27-20/h1-8,11,14-15H,9-10,12-13,16H2,(H,24,25)
• InChI Key： SATQNXUHXLJDHQ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5

Additional information on 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide

Introduction to 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide (CAS No. 2034545-61-2)

4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034545-61-2, represents a novel molecular structure with potential applications in drug discovery and development. The presence of multiple heterocyclic moieties, including a thiophene ring and a pyridine moiety, suggests a rich chemical diversity that could be leveraged for therapeutic purposes.

The structural framework of this compound is characterized by an oxanecarboxamide functional group, which is known for its versatility in medicinal chemistry. The oxanecarboxamide moiety can serve as a hinge region in protein-protein interactions, making it a valuable scaffold for designing small-molecule inhibitors. Additionally, the phenyl group and the thiophenyl substituent contribute to the compound's lipophilicity and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of oxanecarboxamide exhibit promising properties as kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The incorporation of a thiophene ring into the molecular structure enhances the compound's ability to interact with biological targets, potentially leading to improved pharmacokinetic profiles.

In the context of drug discovery, the pyridine moiety in 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide plays a crucial role in modulating receptor binding. Pyridine-based compounds have been widely used in the development of antiviral, anticancer, and anti-inflammatory agents due to their favorable pharmacological properties. The specific arrangement of atoms in this compound allows for selective binding to biological targets, minimizing off-target effects and enhancing therapeutic efficacy.

The synthesis of 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enhance the purity of the final product, which is essential for subsequent biological evaluations.

Current research in medicinal chemistry focuses on developing novel scaffolds that can modulate protein function through allosteric inhibition. The structural features of 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide make it an attractive candidate for further exploration in this area. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression, making it a promising lead for future drug development.

The role of heterocyclic compounds in pharmaceuticals cannot be overstated. Heterocycles are known for their diverse biological activities and structural versatility, which make them ideal candidates for drug discovery. The combination of a phenyl ring, a thiophene ring, and a pyridine moiety in 4-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}oxane-4-carboxamide creates a unique chemical entity with potential therapeutic benefits. Further investigation into its biological properties is warranted to fully understand its potential applications.

Computational studies have also revealed that this compound may possess favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are critical for ensuring that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effect. Additionally, the compound's stability under various physiological conditions suggests that it could be suitable for oral administration or other delivery routes.

The development of new drugs is often a lengthy and complex process that involves extensive testing to ensure safety and efficacy. However, computational tools have significantly accelerated this process by allowing researchers to predict potential side effects and optimize molecular structures before conducting expensive wet-lab experiments. The insights gained from these computational studies can guide synthetic chemists in designing more effective molecules with fewer iterations.

In conclusion, 4-phenylnaphthalimide derivatives have shown significant promise as biologically active compounds due to their unique structural features and favorable pharmacological properties. The oxanecarboxamide scaffold provides an excellent platform for further exploration in drug discovery. By leveraging advanced synthetic techniques and computational methods, researchers can rapidly develop novel molecules with enhanced therapeutic potential. The continued investigation into compounds like CAS No. 2034545- 61- 2 will undoubtedly contribute to advancements in pharmaceutical chemistryand improve patient outcomes worldwide.